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Compound of Interest

Compound Name: Lauroylcarnitine chloride

Cat. No.: B1139120 Get Quote

Lauroylcarnitine Chloride Technical Support
Center
Welcome to the technical support center for lauroylcarnitine chloride. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the solubility challenges and handling of lauroylcarnitine chloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is lauroylcarnitine chloride and what are its common applications?

A1: Lauroylcarnitine chloride is an acylcarnitine, a quaternary ammonium compound, and a

cationic surfactant.[1][2] It is widely used in research for its ability to enhance the intestinal

absorption of compounds, acting as a permeation enhancer.[3][4] Its amphiphilic nature allows

it to interact with both hydrophilic and hydrophobic environments.[2] Key applications include:

Pharmaceutical Development: Used in drug delivery systems to improve the bioavailability of

poorly soluble drugs.[5] It can form structures like liposomes and nanoparticles to

encapsulate drugs.[6]

Cosmetic Industry: Acts as an emulsifier and skin-conditioning agent.[5]

Nutritional Supplements: Aids in fat metabolism and energy production.[5]
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Research: Used to permeabilize cell membranes for the delivery of polar molecules.[1][7]

Q2: What are the general solubility properties of lauroylcarnitine chloride?

A2: Lauroylcarnitine chloride is described as being slightly soluble in water and methanol.[1]

[7] It shows significantly better solubility in dimethyl sulfoxide (DMSO).[3][7] Due to its

surfactant nature, it can form micelles in aqueous solutions above a certain concentration

known as the critical micelle concentration (CMC).[8][9] The compound is also known to be

hygroscopic, meaning it can absorb moisture from the air, which can impact solubility and

stability.[10][11]

Q3: How should I store lauroylcarnitine chloride?

A3: Lauroylcarnitine chloride powder should be stored at -20°C for long-term stability (up to 3

years).[7] In solvent, it should be stored at -80°C for up to 1 year.[7] It is important to store it in

a dry environment due to its hygroscopic nature.[10]

Troubleshooting Guide: Solubility Problems and
Solutions
This guide addresses common issues encountered when preparing lauroylcarnitine chloride
solutions for experiments.

Issue 1: Difficulty dissolving lauroylcarnitine chloride in
aqueous buffers.

Problem: The compound is only slightly soluble in water, leading to precipitation or

cloudiness in physiological buffers.[1][7]

Solution:

Use of Co-solvents: Prepare a stock solution in an organic solvent like DMSO and then

dilute it into the aqueous buffer.[3] Ensure the final concentration of the organic solvent is

compatible with your experimental system. For in vivo studies in mice, the DMSO

concentration should generally be kept below 10% for normal mice and below 2% for

sensitive strains.[7]
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Sonication and Heating: Gentle heating and/or sonication can aid in the dissolution of

lauroylcarnitine chloride.[3][7] It is recommended to use a lower frequency for sonication

to avoid affecting the compound's structure.[7]

pH Adjustment: The pH of the solution can influence the solubility of lauroylcarnitine
chloride. The pH of a 1% aqueous solution is approximately 2.5.[10] Adjusting the pH may

improve solubility, but this should be done cautiously to avoid degradation and to ensure

compatibility with the experimental model.

Issue 2: Precipitation of the compound upon dilution of
a stock solution.

Problem: A concentrated stock solution in an organic solvent (e.g., DMSO) may show

precipitation when diluted into an aqueous medium.

Solution:

Sequential Addition of Solvents: For complex formulations, add solvents sequentially and

ensure the solution is clear before adding the next solvent.[3][7]

Use of Surfactants and Solubilizers: Incorporating surfactants like Tween 80 or solubilizers

like PEG300 or SBE-β-CD in the final formulation can help maintain solubility.[3][7]

Prepare Fresh Solutions: For in vivo experiments, it is recommended to prepare the

working solution fresh on the day of use.[3] Stock solutions in DMSO can be stored at

-80°C for up to 6 months.[3]

Issue 3: Inconsistent results or loss of activity.
Problem: The compound may appear to lose its effectiveness over time or between different

batches of prepared solutions.

Solution:

Hygroscopic Nature: Lauroylcarnitine chloride is hygroscopic.[10] Absorb moisture can

affect the actual concentration and stability. Always handle the solid compound in a dry

environment (e.g., using a glove box) and store it properly.
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Fresh DMSO: The hygroscopic nature of DMSO can significantly impact the solubility of

the product. It is recommended to use newly opened DMSO for preparing stock solutions.

[3][12]

Avoid Repeated Freeze-Thaw Cycles: Aliquot stock solutions into smaller volumes to

avoid repeated freezing and thawing, which can degrade the compound.[3]

Data Presentation
Table 1: Solubility of Lauroylcarnitine Chloride in Common Solvents

Solvent Solubility
Concentration
(mM)

Notes

DMSO 30 mg/mL[7] 78.96 mM[7]

Sonication is

recommended.[7] Use

fresh, non-

hygroscopic DMSO.[3]

50 mg/mL[3][10] 131.59 mM[3][10]
Ultrasonic assistance

is needed.[3]

Water Slightly soluble[1][7] -

Warming and

sonication may

improve solubility.[13]

Methanol Slightly soluble[1][7] -

Ethanol Insoluble[12] -

Data for structurally

similar DL-Carnitine

HCl.

Table 2: Example Formulations for In Vivo Studies
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Protocol
Formulation
Components (v/v)

Final
Concentration

Reference

1

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 1.25 mg/mL (3.29

mM)
[3]

2

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 1.25 mg/mL (3.29

mM)
[3]

3
10% DMSO + 90%

Corn Oil

≥ 1.25 mg/mL (3.29

mM)
[3]

Experimental Protocols
Protocol 1: Preparation of a Lauroylcarnitine Chloride Stock Solution in DMSO

Weigh the desired amount of lauroylcarnitine chloride powder in a sterile container.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 30 mg/mL).

Vortex the solution to mix.

If the compound does not fully dissolve, place the vial in an ultrasonic bath at a low

frequency until the solution is clear. Gentle warming can also be applied.

Once dissolved, aliquot the stock solution into smaller, single-use vials and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Example based on Protocol 1 in Table 2)

Start with a pre-made stock solution of lauroylcarnitine chloride in DMSO (e.g., 12.5

mg/mL).

To prepare 1 mL of the final working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.
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Add 50 µL of Tween 80 and mix again until the solution is clear.

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.

This formulation should be prepared fresh before use.[3]
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Caption: Experimental workflow for preparing lauroylcarnitine chloride solutions.
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Caption: Troubleshooting logic for lauroylcarnitine chloride solubility issues.
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Caption: Hypothesized mechanism of action as a permeation enhancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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